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Cat. No.: B15579999 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the early research on the efficacy of

pyrimorph, a novel fungicide, against oomycetes. It consolidates quantitative data, details

experimental methodologies, and visualizes key biological and experimental processes to

serve as a comprehensive resource for the scientific community.

Core Efficacy Data
Pyrimorph has demonstrated significant inhibitory activity against various developmental

stages of oomycetes, most notably Phytophthora capsici. The following tables summarize the

key quantitative data from early studies.

Table 1: In Vitro Efficacy of Pyrimorph against
Phytophthora capsici

Developmental Stage Mean EC50 Value (µg/mL) Notes

Mycelial Growth 1.84[1] ---

Sporangium Production 0.17[1] ---

Zoospore Release 4.92[1] ---

Cystospore Germination 0.09[1] ---
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Table 2: Baseline Sensitivity of Phytophthora capsici
Isolates to Pyrimorph

Number of Isolates Mean EC50 Value (µg/mL) Standard Deviation

226 1.4261[2][3][4] ± 0.4002[2][3][4]

Mode of Action
Early research suggests that pyrimorph employs a multi-faceted approach to inhibit oomycete

growth. The primary mechanisms identified are the impairment of cell wall biosynthesis and the

disruption of the energy generation system.

Inhibition of Cell Wall Biosynthesis
Biochemical analyses have indicated that a major mode of action for pyrimorph in P. capsici is

the inhibition of cell wall biosynthesis[5]. This is supported by proteomic studies that identified

changes in proteins associated with glucose and energy metabolism, which are crucial for

synthesizing cell wall components[5]. Morphological studies further corroborate this, revealing

that pyrimorph treatment leads to a thickening and multilayering of the cell wall in P. capsici[1].

While the precise target was still under investigation in early studies, later research pointed

towards cellulose synthase 3 (CesA3) as a likely candidate[2][3].

Impairment of Energy Generation
The inhibitory effect of pyrimorph on mycelial growth can be mitigated by the addition of ATP,

suggesting that the fungicide interferes with the energy generation system of the oomycete[1].

Further investigations into metabolic pathways revealed that pyrimorph significantly inhibits

the hexose monophosphate (HMP) pathway[1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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